![molecular formula C15H11FN2O B5805214 N-[4-(cyanomethyl)phenyl]-2-fluorobenzamide CAS No. 524051-87-4](/img/structure/B5805214.png)
N-[4-(cyanomethyl)phenyl]-2-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(cyanomethyl)phenyl]-2-fluorobenzamide (abbreviated as NFP) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. NFP is a small molecule that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and its advantages and limitations for laboratory experiments. In
Mechanism of Action
The mechanism of action of N-[4-(cyanomethyl)phenyl]-2-fluorobenzamide involves the inhibition of certain proteins that are involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of the protein kinase CK2, which is involved in the regulation of various cellular processes, including cell growth and proliferation. This compound has also been shown to inhibit the activity of the protein kinase Cdk5, which is involved in the regulation of neuronal function and survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, the modulation of neuronal function and survival, and the regulation of various cellular processes. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential use in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
N-[4-(cyanomethyl)phenyl]-2-fluorobenzamide has several advantages for lab experiments, including its small size, its ability to penetrate cell membranes, and its potential use as a lead compound for drug discovery. However, this compound also has several limitations for lab experiments, including its potential toxicity and its limited solubility in aqueous solutions.
Future Directions
There are several future directions for the use of N-[4-(cyanomethyl)phenyl]-2-fluorobenzamide in various research fields. In cancer research, this compound can be further studied for its potential use as a cancer therapy and for its ability to inhibit the activity of other proteins that are involved in cancer cell growth and proliferation. In neuroscience, this compound can be further studied for its potential use in the treatment of neurological disorders and for its ability to modulate neuronal function and survival. In drug discovery, this compound can be further studied for its potential use as a lead compound to develop new drugs with improved efficacy and safety profiles.
Synthesis Methods
N-[4-(cyanomethyl)phenyl]-2-fluorobenzamide can be synthesized through various methods, including the Suzuki-Miyaura coupling reaction, the Buchwald-Hartwig coupling reaction, and the Sonogashira coupling reaction. The Suzuki-Miyaura coupling reaction involves the reaction of 2-fluorobenzonitrile with 4-(iodomethyl)benzonitrile in the presence of a palladium catalyst. The Buchwald-Hartwig coupling reaction involves the reaction of 2-fluorobenzamide with 4-(aminomethyl)benzonitrile in the presence of a palladium catalyst. The Sonogashira coupling reaction involves the reaction of 2-fluorobenzamide with 4-(iodomethyl)benzonitrile in the presence of a copper catalyst.
Scientific Research Applications
N-[4-(cyanomethyl)phenyl]-2-fluorobenzamide has potential applications in various research fields, including cancer research, neuroscience, and drug discovery. This compound has been studied for its ability to inhibit the activity of certain proteins that are involved in cancer cell growth and proliferation. In neuroscience, this compound has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. This compound has also been studied for its potential use in drug discovery, where it can be used as a lead compound to develop new drugs with improved efficacy and safety profiles.
properties
IUPAC Name |
N-[4-(cyanomethyl)phenyl]-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11FN2O/c16-14-4-2-1-3-13(14)15(19)18-12-7-5-11(6-8-12)9-10-17/h1-8H,9H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYNDJQMIFYSTGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)CC#N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80354659 |
Source
|
Record name | ST4075128 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80354659 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
524051-87-4 |
Source
|
Record name | ST4075128 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80354659 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.